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Introduction
Robinlin is a novel bioactive homo-monoterpene that has been isolated from the ethanolic

extracts of Robinia pseudoacacia L. (Fabaceae).[1][2] Its discovery has prompted interest in its

potential pharmacological activities. These application notes provide a summary of the current

understanding of Robinlin's bioactivity and offer protocols for its further investigation.

A critical finding from initial studies is that while Robinlin demonstrates potent bioactivity in the

brine shrimp lethality test (BST), it has not been found to be significantly cytotoxic to human

solid tumor cell lines.[2] This suggests that its biological effects may not be directly related to

inducing cancer cell death, but could involve other pharmacological actions.

It is also important to distinguish Robinlin from "Robinin," a flavonoid with a similar name,

which has demonstrated anti-cancer properties. This document will address both compounds to

clarify their distinct biological activities.

Data Presentation: Bioactivity of Robinlin and
Robinin
The following tables summarize the available data on the bioactivity of Robinlin and the anti-

cancer effects of the similarly named flavonoid, Robinin.
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Table 1: Summary of Robinlin Bioactivity

Compound Test System Result Implication Reference

Robinlin

Brine Shrimp

Lethality Test

(BST)

Strong Bioactivity

Suggests

general

biological activity,

but not specific

to cancer cells.

[1][2]

Robinlin
Human Solid

Tumor Cell Lines

Not Significantly

Cytotoxic

Indicates a lack

of direct anti-

cancer cell killing

effect in the

tested lines.

[2]

Table 2: Summary of Robinin Anti-Cancer Activity

Compound Cancer Type Cell Line(s)
Observed
Effects

Reference

Robinin
Pancreatic

Cancer

Not specified in

abstract

Inhibits cell

proliferation,

migration, and

attenuates EMT

and

inflammation.

[3]

Robinin
Non-Small Cell

Lung Cancer
A549

Inhibits

proliferation and

triggers

apoptosis.

[4]
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Caption: Bioactivity profile of Robinlin.
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Robinin
(Flavonoid)

TLR2

 inhibits

PI3K

AKT

Cell Proliferation Epithelial-Mesenchymal
Transition (EMT) Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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